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Compound of Interest

Compound Name: Nlrp3-IN-58

Cat. No.: B15609482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure, chemical properties, and

experimental applications of Nlrp3-IN-58, a known inhibitor of the NLRP3 inflammasome. The

information is intended for researchers and professionals involved in immunology,

inflammation, and drug discovery.

Core Concepts: The NLRP3 Inflammasome
The NOD-like receptor family pyrin domain containing 3 (NLRP3) inflammasome is a multi-

protein complex that plays a critical role in the innate immune system. Its activation is a key

driver of inflammation in response to a wide array of stimuli, including pathogen-associated

molecular patterns (PAMPs) and danger-associated molecular patterns (DAMPs).

Dysregulation of the NLRP3 inflammasome is implicated in a variety of inflammatory and

autoimmune diseases.

The activation of the NLRP3 inflammasome is a two-step process:

Priming (Signal 1): This step is typically initiated by microbial components like

lipopolysaccharide (LPS) binding to Toll-like receptors (TLRs). This leads to the upregulation

of NLRP3 and pro-interleukin-1β (pro-IL-1β) gene expression via the NF-κB signaling

pathway.
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Activation (Signal 2): A diverse range of stimuli, such as extracellular ATP, crystalline

substances, and toxins, trigger the assembly of the inflammasome complex. This complex

comprises NLRP3, the adaptor protein ASC (apoptosis-associated speck-like protein

containing a CARD), and pro-caspase-1. This assembly leads to the autocatalytic cleavage

and activation of caspase-1, which in turn cleaves pro-IL-1β and pro-IL-18 into their mature,

pro-inflammatory forms. Activated caspase-1 can also induce a form of inflammatory cell

death known as pyroptosis through the cleavage of gasdermin D.

Nlrp3-IN-58: Chemical Properties and Structure
Nlrp3-IN-58, also known as Compound DS15, is a small molecule inhibitor of NLRP3

inflammasome activation.[1] Its chemical and physical properties are summarized in the table

below.

Property Value Reference

CAS Number 2956014-05-2 [1]

Molecular Formula C22H18ClN3O3S [1][2]

Molecular Weight 439.91 g/mol [1][2]

SMILES

O=C(NC1=CC=CC(S(=O)

(NC2=CC=CC=C2)=O)=C1)C

C3=CNC4=CC(Cl)=CC=C34

[1]

IC50
3.85 μM (for NLRP3

inflammasome activation)
[1][2]

Activity
Inhibits IL-1β release by 33%

at 10 μM
[1][2]

Signaling Pathways and Experimental Workflows
To visually represent the biological processes and experimental procedures, the following

diagrams have been generated using Graphviz.
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1. Cell Culture & Differentiation

2. Treatment

3. Analysis

Seed THP-1 Monocytes

Differentiate with PMA (48-72h)

Prime with LPS (3h)

Add Nlrp3-IN-58 (1h)

Activate with Nigericin (1h)

Collect Supernatant

IL-1β ELISA LDH Assay (Pyroptosis) Caspase-1 Activity Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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